Cas no 127406-07-9 (4-(6-methoxy-3-pyridazinyl)-Benzaldehyde)
127406-07-9 structure
Product Name:4-(6-methoxy-3-pyridazinyl)-Benzaldehyde
CAS No:127406-07-9
MF:C12H10N2O2
MW:214.220002651215
CID:897502
Update Time:2025-04-19
4-(6-methoxy-3-pyridazinyl)-Benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(6-methoxy-3-pyridazinyl)-Benzaldehyde
- 4-(6-Methoxypyridazin-3-yl)benzaldehyde
- 4-(6-methoxy-pyridazin-3-yl)-benzaldehyde
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- Inchi: 1S/C12H10N2O2/c1-16-12-7-6-11(13-14-12)10-4-2-9(8-15)3-5-10/h2-8H,1H3
- InChI Key: MLJSJSJWDPJXFH-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC=C(C2=NN=C(OC)C=C2)C=C1
Computed Properties
- Exact Mass: 214.07400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
Experimental Properties
- PSA: 52.08000
- LogP: 1.96470
4-(6-methoxy-3-pyridazinyl)-Benzaldehyde Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
127406-07-9 (4-(6-methoxy-3-pyridazinyl)-Benzaldehyde) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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